Cas no 3609-53-8 (Methyl 4-acetylbenzoate)

Methyl 4-acetylbenzoate structure

Product Name:Methyl 4-acetylbenzoate

CAS No:3609-53-8

MF:C₁₀H₁₀O₃

MW:178.184603214264

MDL:MFCD00216474

CID:84814

PubChem ID:24878724

Update Time:2025-04-18

Methyl 4-acetylbenzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 4-acetylbenzoate
- Methyl-4-acetylbenzoate
- 4-Acetobenzoic acid methyl ester
- 4-Acetylbenzoic Acid Methyl Ester
- Benzoic acid, 4-acetyl-, methyl ester
- 4-acetyl-benzoic acid methyl ester
- Methyl 4-acetyl benzoate
- 3S3D53J4NT
- QNTSFZXGLAHYLC-UHFFFAOYSA-N
- methyl4-acetylbenzoate
- PubChem22273
- Methyl 4-acetylbenzoate #
- KSC497K9B
- NSC49
- Methyl 4-acetylbenzoate, 98%
- SCHEMBL588230
- NSC 49140
- CS-M0170
- BENZOIC ACID, P-ACETYL-, METHYL ESTER
- 3609-53-8
- CHEMBL4066418
- SY013110
- Q27257961
- FT-0628610
- EN300-71301
- UNII-3S3D53J4NT
- DTXSID90189671
- NSC-49140
- A15526
- Z419615084
- BCP27321
- AC-23470
- BP-11398
- NSC49140
- AKOS003352229
- P-(METHOXYCARBONYL)ACETOPHENONE
- CHEBI:194923
- M2163
- MFCD00216474
- 1G-932
- J-200108
- methyl p-acetylbenzoate
- 4-CARBOMETHOXYACETOPHENONE
- Methyl 4-acetylbenzoate,98%
- ALBB-025611
- DTXCID50112162
- DB-013198
- MDL： MFCD00216474
- Inchi： 1S/C10H10O3/c1-7(11)8-3-5-9(6-4-8)10(12)13-2/h3-6H,1-2H3
- InChI Key： QNTSFZXGLAHYLC-UHFFFAOYSA-N
- SMILES： O(C)C(C1C=CC(C(C)=O)=CC=1)=O

Computed Properties

Exact Mass: 178.06300
Monoisotopic Mass: 178.063
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 202
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 2
XLogP3: 1.9
Topological Polar Surface Area: 43.4

Experimental Properties

Color/Form: Uncertain
Density: 1.1601 (rough estimate)
Melting Point: 95.0 to 99.0 deg-C
Boiling Point: 295.6°C at 760 mmHg
Flash Point: 129.3℃
Refractive Index: 1.5190 (estimate)
PSA: 43.37000
LogP: 1.67580
Solubility: Uncertain

Methyl 4-acetylbenzoate Security Information

Hazard Statement： H315-H319-H335
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Safety Instruction： S24/25
Hazardous Material Identification：
Storage Condition：Sealed in dry,Room Temperature

Methyl 4-acetylbenzoate Customs Data

HS CODE：2918300090
Customs Data：

China Customs Code:
2918300090

Overview:

2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Methyl 4-acetylbenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM157210-100g	Methyl 4-acetylbenzoate	3609-53-8	95+%	100g	$122	2021-06-17
Chemenu	CM157210-500g	Methyl 4-acetylbenzoate	3609-53-8	95+%	500g	$374	2021-06-17
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	M2163-25G	Methyl 4-Acetylbenzoate	3609-53-8	>98.0%(GC)	25g	¥790.00	2024-04-15
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	M123077-100g	Methyl 4-acetylbenzoate	3609-53-8	98%	100g	¥2641.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	M123077-1g	Methyl 4-acetylbenzoate	3609-53-8	98%	1g	¥123.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	M123077-25g	Methyl 4-acetylbenzoate	3609-53-8	98%	25g	¥1032.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	M123077-5g	Methyl 4-acetylbenzoate	3609-53-8	98%	5g	¥277.90	2023-09-02
Ambeed	A500909-1g	Methyl 4-acetylbenzoate	3609-53-8	98%	1g	$8.0	2024-04-19
Ambeed	A500909-5g	Methyl 4-acetylbenzoate	3609-53-8	98%	5g	$10.0	2024-04-19
Ambeed	A500909-10g	Methyl 4-acetylbenzoate	3609-53-8	98%	10g	$13.0	2024-04-19

Methyl 4-acetylbenzoate Production Method

Methyl 4-acetylbenzoate Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:3609-53-8)Methyl 4-acetylbenzoate

Order Number:A15526

Stock Status:in Stock

Quantity:500g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 16:00

Price ($):391.0

Email:sales@amadischem.com

Product Official Link

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:3609-53-8)METHYL 4-ACETYLBENZOATE

Order Number:sfd8322

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:34

Price ($):discuss personally

Email:sales2@senfeida.com